Cas no 1601250-47-8 (1H-2-Benzopyran-3-carbonitrile, 3,4-dihydro-6-methoxy-1-oxo-)

• Product Name: 1H-2-Benzopyran-3-carbonitrile, 3,4-dihydro-6-methoxy-1-oxo-
• CAS No: 1601250-47-8
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 5252258
• Update Time: 2025-07-09

1H-2-Benzopyran-3-carbonitrile, 3,4-dihydro-6-methoxy-1-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-3-carbonitrile, 3,4-dihydro-6-methoxy-1-oxo-

• Inchi： 1S/C11H9NO3/c1-14-8-2-3-10-7(4-8)5-9(6-12)15-11(10)13/h2-4,9H,5H2,1H3
• InChI Key： NHWZBTRRBUFTQK-UHFFFAOYSA-N
• SMILES： C1(C#N)OC(=O)C2=CC=C(OC)C=C2C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans

Additional information on 1H-2-Benzopyran-3-carbonitrile, 3,4-dihydro-6-methoxy-1-oxo-

Comprehensive Overview of 1H-2-Benzopyran-3-carbonitrile, 3,4-dihydro-6-methoxy-1-oxo- (CAS No. 1601250-47-8)

The compound 1H-2-Benzopyran-3-carbonitrile, 3,4-dihydro-6-methoxy-1-oxo- (CAS No. 1601250-47-8) is a specialized organic molecule with significant potential in pharmaceutical and material science research. Its unique structure, featuring a benzopyran core with a methoxy substituent and a carbonitrile group, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its relevance in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

In recent years, the demand for heterocyclic compounds like 1H-2-Benzopyran-3-carbonitrile has surged, driven by advancements in medicinal chemistry and green synthesis. The compound's 3,4-dihydro-6-methoxy-1-oxo- moiety offers a versatile scaffold for further functionalization, aligning with the growing trend of structure-activity relationship (SAR) studies. This has led to its exploration in high-throughput screening libraries, where its physicochemical properties—such as solubility and stability—are critically evaluated for drug-likeness.

The synthesis of CAS No. 1601250-47-8 typically involves multi-step organic reactions, including cyclization and oxidation processes. Modern techniques like microwave-assisted synthesis and catalysis have been employed to improve yield and reduce environmental impact, addressing the industry's shift toward sustainable chemistry. Analytical characterization using NMR, HPLC, and mass spectrometry ensures the compound's purity, a key concern for researchers in preclinical development.

Beyond pharmaceuticals, 1H-2-Benzopyran-3-carbonitrile derivatives have shown promise in material science, particularly in designing organic semiconductors and fluorescent probes. Its electron-withdrawing nitrile group and aromatic system contribute to tunable optical properties, making it a candidate for optoelectronic applications. This dual utility underscores its importance in interdisciplinary research.

Frequently asked questions about CAS No. 1601250-47-8 include inquiries about its synthetic routes, safety data, and commercial availability. Researchers also explore its potential as a building block for covalent organic frameworks (COFs) or bioconjugates. As the scientific community prioritizes fragment-based drug design, this compound's role in lead optimization continues to expand, reflecting broader trends in precision medicine and personalized therapeutics.

In summary, 1H-2-Benzopyran-3-carbonitrile, 3,4-dihydro-6-methoxy-1-oxo- represents a nexus of innovation in both life sciences and advanced materials. Its adaptability to diverse applications—from small-molecule inhibitors to functional polymers—positions it as a compound of enduring interest. Future research will likely focus on optimizing its bioavailability and exploring novel derivatives to meet evolving industrial and academic needs.